Cas no 2580183-97-5 (ethyl decahydrocycloheptacpyrrole-3a-carboxylate)

• Product Name: ethyl decahydrocycloheptacpyrrole-3a-carboxylate
• CAS No: 2580183-97-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5658122
• PubChem ID: 165885955
• Update Time: 2025-06-03

ethyl decahydrocycloheptacpyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl decahydrocyclohepta[c]pyrrole-3a-carboxylate
• EN300-27731736
• 2580183-97-5
• ethyl decahydrocycloheptacpyrrole-3a-carboxylate

• Inchi： 1S/C12H21NO2/c1-2-15-11(14)12-7-5-3-4-6-10(12)8-13-9-12/h10,13H,2-9H2,1H3
• InChI Key： SSUREKVVJWMNQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CNCC1CCCCC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl decahydrocycloheptacpyrrole-3a-carboxylate

Recent Advances in the Application of Ethyl Decahydrocycloheptacpyrrole-3a-carboxylate (CAS: 2580183-97-5) in Chemical Biology and Pharmaceutical Research

Ethyl decahydrocycloheptacpyrrole-3a-carboxylate (CAS: 2580183-97-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel central nervous system (CNS) agents and anti-inflammatory compounds. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of ethyl decahydrocycloheptacpyrrole-3a-carboxylate has been optimized through recent advancements in catalytic hydrogenation and stereoselective methodologies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, enantioselective synthesis route using chiral auxiliaries, achieving >95% enantiomeric excess. This breakthrough has facilitated further pharmacological evaluations of the compound, as it ensures the availability of optically pure material for in vitro and in vivo studies.

Pharmacological investigations have revealed that ethyl decahydrocycloheptacpyrrole-3a-carboxylate exhibits potent binding affinity to sigma-1 and sigma-2 receptors, with Ki values in the low nanomolar range. This receptor profile suggests potential applications in neuropathic pain management and neurodegenerative diseases. In animal models of neuropathic pain, derivatives of this compound showed significant analgesic effects without the addictive properties associated with traditional opioids. Furthermore, preliminary studies indicate neuroprotective effects in models of Parkinson's disease, possibly through modulation of mitochondrial function.

Recent structure-activity relationship (SAR) studies have identified key modifications to the ethyl decahydrocycloheptacpyrrole-3a-carboxylate scaffold that enhance blood-brain barrier permeability while maintaining receptor selectivity. These findings, published in ACS Chemical Neuroscience, have led to the development of second-generation analogs with improved pharmacokinetic profiles. Notably, the introduction of fluorine atoms at specific positions has increased metabolic stability without compromising receptor binding affinity.

In addition to its CNS applications, ethyl decahydrocycloheptacpyrrole-3a-carboxylate has shown promise in oncology research. A 2024 study in Cancer Research demonstrated that certain derivatives act as selective sigma-2 receptor agonists, inducing apoptosis in various cancer cell lines while sparing normal cells. The compound's ability to disrupt cancer cell metabolism through sigma-2 receptor-mediated pathways offers a novel approach to targeted cancer therapy with potentially fewer side effects than conventional chemotherapeutics.

The safety profile of ethyl decahydrocycloheptacpyrrole-3a-carboxylate has been evaluated in recent preclinical toxicology studies. Results indicate favorable safety margins, with no observed hepatotoxicity or cardiotoxicity at therapeutic doses. These findings support the compound's progression to investigational new drug (IND) application, with Phase I clinical trials expected to begin in late 2024 for neuropathic pain indications.

Future research directions include further optimization of the scaffold for specific therapeutic indications, exploration of combination therapies, and development of prodrug formulations to enhance oral bioavailability. The versatility of ethyl decahydrocycloheptacpyrrole-3a-carboxylate as a molecular scaffold continues to attract significant interest from both academic and industrial researchers, positioning it as a promising candidate for multiple therapeutic areas in the coming years.